Tert-butyl 4-(4-methylbenzoyl)piperidine-1-carboxylate

Specification

• CAS No.: 912768-78-6
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol
• IUPAC Name: tert-butyl 4-(4-methylbenzoyl)piperidine-1-carboxylate
• Standard InChI: InChI=1S/C18H25NO3/c1-13-5-7-14(8-6-13)16(20)15-9-11-19(12-10-15)17(21)22-18(2,3)4/h5-8,15H,9-12H2,1-4H3
• Standard InChI Key: MNYKXVMLBQMOEE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C2CCN(CC2)C(=O)OC(C)(C)C
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2CCN(CC2)C(=O)OC(C)(C)C

Introduction

Tert-Butyl 4-(4-methylbenzoyl)piperidine-1-carboxylate is a chemical compound with a molecular formula of C18H25NO3 and a molecular weight of 303.4 g/mol. It is commonly used in organic synthesis and pharmaceutical research due to its unique structural properties. The compound is available from various suppliers, including Matrix Scientific and BOC Sciences, with a purity of ≥95%.

Suppliers and Availability

The compound is supplied by several companies, including Matrix Scientific and BOC Sciences. It is available in various quantities, with prices varying based on purity and supplier. Key Organics Ltd also offers this compound with a purity of >95%.

Safety and Handling

Given its classification as an irritant, handling tert-Butyl 4-(4-methylbenzoyl)piperidine-1-carboxylate requires appropriate precautions. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, and P405+P501.

Data Table: Key Information

Property	Value
Molecular Formula	C18H25NO3
Molecular Weight	303.4 g/mol
CAS Number	912768-78-6
MDL Number	MFCD08689345
Purity	≥95%
Hazards	Irritant
Suppliers	Matrix Scientific, BOC Sciences, Key Organics Ltd